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Compound of Interest

Compound Name: Bis-Mal-Lysine-PEG4-TFP ester

Cat. No.: B8106448

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, molecular
characteristics, and common applications of Bis-Mal-Lysine-PEG4-TFP ester, a
heterotrifunctional crosslinker crucial in bioconjugation and drug development.

Core Molecular Characteristics

Bis-Mal-Lysine-PEG4-TFP ester is a versatile crosslinking reagent featuring three distinct
reactive functionalities: two maleimide groups and one tetrafluorophenyl (TFP) ester. This
unique architecture allows for the sequential or simultaneous conjugation of molecules
containing thiol and amine groups. The central lysine core provides a branched structure, while
the hydrophilic polyethylene glycol (PEG4) spacer enhances solubility in agueous
environments and reduces potential immunogenicity.[1][2][3]

A summary of the key quantitative data for this reagent is presented in the table below.

Property Value Reference
Molecular Weight 843.77 g/mol [2][41[5]
Chemical Formula C37H45F4AN5013 [1112][5]
CAS Number 1426164-53-5 [1][3][6]
Purity >98% [11[5][6]
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Reaction Chemistry and Experimental Protocols

The utility of Bis-Mal-Lysine-PEG4-TFP ester lies in the specific reactivity of its terminal
groups.

¢ Maleimide Groups: The two maleimide groups react specifically with sulfhydryl (thiol) groups
to form stable thioether bonds. This reaction is most efficient in the pH range of 6.5 to 7.5.[1]
[6][7] Above pH 7.5, the maleimide groups may also react with primary amines.[6][7]

e TFP Ester: The 2,3,5,6-tetrafluorophenyl (TFP) ester is a highly reactive group that readily
couples with primary and secondary amines to form stable amide bonds.[6] TFP esters are
often preferred over N-hydroxysuccinimidyl (NHS) esters due to their greater hydrolytic
stability and higher reactivity with amines, with an optimal reaction pH of 7.5 to 8.0.[6][7]

General Experimental Protocol for a Two-Step Conjugation:
e Thiol Reaction:

o Dissolve the thiol-containing molecule (e.g., a peptide or reduced antibody) in a suitable
buffer at a pH of 6.5-7.5.

o Dissolve the Bis-Mal-Lysine-PEG4-TFP ester in a water-miscible organic solvent such as
DMSO or DMF.

o Add the crosslinker solution to the thiol-containing molecule at a desired molar ratio.
o Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C.

o Purify the maleimide-reacted intermediate using size exclusion chromatography or dialysis

to remove unreacted crosslinker.
e Amine Reaction:
o Adjust the pH of the purified intermediate to 7.5-8.0.
o Add the amine-containing molecule (e.g., a protein or drug) to the reaction mixture.

o Allow the reaction to proceed for 2-4 hours at room temperature.
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o Quench the reaction by adding an excess of a primary amine-containing buffer, such as
Tris.

o Purify the final conjugate using an appropriate chromatography method.

Key Applications

The unique structure of Bis-Mal-Lysine-PEG4-TFP ester makes it a valuable tool in several
advanced applications:

e Antibody-Drug Conjugates (ADCSs): This crosslinker is ideal for creating ADCs.[3][6][7] The
maleimide groups can react with reduced disulfide bonds in the antibody's hinge region,
while the TFP ester can be used to attach a potent drug molecule.

¢ Protein Crosslinking and Immobilization: It can be used to link two different thiol-containing
proteins or to immobilize a thiol-containing protein onto an amine-functionalized surface.[3]

[6][7]

o PROTAC Development: In the field of PROteolysis TArgeting Chimeras (PROTACS), this
linker can be used to connect a target-binding ligand and an E3 ligase-binding ligand.

» Multifunctional Probe Design: The reagent is suitable for constructing multifunctional probes
for diagnostic and imaging applications.[3]

Visualizing the Reaction Scheme

The following diagram illustrates the general workflow for using Bis-Mal-Lysine-PEG4-TFP
ester to conjugate a thiol-containing molecule and an amine-containing molecule.
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Step 1: Thiol Reaction (pH 6.5-7.5)

Thiol-Containing
Molecule (R1-SH)

Bis-Mal-Lysine-PEG4-TFP Ester

Reacts with
Maleimide Group

P Intermediate Conjugate

Step 2: Amine Reaction (pH 7.5-8.0)

Amine-Containing
Molecule (R2-NH2)

Reacts with
TFP Ester

P Final Conjugate

Click to download full resolution via product page

Conjugation workflow using Bis-Mal-Lysine-PEG4-TFP ester.

The following diagram illustrates the structural components of the Bis-Mal-Lysine-PEG4-TFP

ester.

Thiol-Reactive Thiol-Reactive

Maleimide = Lysine Core = PEG4 Spacer

Amine-Reactive

TFP Ester Maleimide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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